4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol

• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol
• IUPAC Name: 4-[(4-bromo-3-methylphenyl)methylamino]butan-2-ol
• InChI: InChI=1S/C12H18BrNO/c1-9-7-11(3-4-12(9)13)8-14-6-5-10(2)15/h3-4,7,10,14-15H,5-6,8H2,1-2H3
• InChI Key: OVKMRTNOPAZJFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNCCC(C)O)Br

Description

4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol is a secondary amine derivative featuring a 4-bromo-3-methylphenyl group linked via a methylene bridge to a butan-2-ol backbone. The bromine substituent introduces electron-withdrawing effects, while the methyl group contributes steric bulk, collectively influencing its electronic and spatial properties. Its synthesis typically involves condensation reactions between substituted benzyl halides and amino alcohols, followed by purification via column chromatography .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol typically involves the following steps:

Bromination: The starting material, 3-methylphenyl, undergoes bromination to introduce a bromine atom at the 4-position, forming 4-bromo-3-methylphenyl.

Alkylation: The brominated compound is then subjected to alkylation with butan-2-ol in the presence of a base, such as sodium hydride, to form the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol can undergo various chemical reactions, including:

Oxidation: The amino alcohol group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The brominated aromatic ring can be reduced to remove the bromine atom.

Substitution: The bromine atom can be substituted with other functional groups, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide or ammonia.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of de-brominated aromatic compounds.

Substitution: Formation of substituted aromatic compounds with various functional groups.

Scientific Research Applications

4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex organic molecules.

Biological Studies: It is used in studies to understand the interaction of brominated aromatic compounds with biological systems.

Industrial Applications: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors in biological systems, leading to modulation of their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, or inflammation.

Comparison with Similar Compounds

4-[(4-Bromo-3-methylphenyl)diazenyl]-2-[(4-substituted phenylthiazol-2-ylimino)methyl]phenol (Compound 5a–5b)

• Key Differences: Replaces the amino group with a diazenyl (-N=N-) linkage and introduces a thiazole-imino-phenol moiety.
• Metal complexes derived from this ligand exhibit notable bioactivity, with IC₅₀ values determined via bioassays .
• Synthesis : Requires azo coupling and Schiff base formation, differing from the direct alkylation used for the target compound .

Ethyl 4-(4-methoxyphenyl)-4-((4-methoxyphenyl)amino)-2-methylenebutanoate (Compound 4c)

• Key Differences : Substitutes bromo and methyl groups with methoxy (-OCH₃) groups and incorporates an ester (-COOEt) functional group.
• Impact : Methoxy groups increase electron density, enhancing solubility in polar solvents. The ester group introduces hydrolytic instability but offers versatility in further derivatization .
• Synthesis : Utilizes acylation reactions in DMF, contrasting with the alkylation strategies for the target compound .

4-{4-(1-Hydroxyethyl)-2-nitrophenylamino}butan-2-ol

• Key Differences: Features a nitro (-NO₂) group and a hydroxyethyl (-CH₂CH₂OH) substituent.
• Impact : The nitro group strongly withdraws electrons, increasing acidity and altering redox behavior. The hydroxyethyl group enhances hydrophilicity compared to the target compound’s bromo-methyl motif .

Research Findings

• Biological Performance : Metal complexes of Compound 5a–5b show superior IC₅₀ values (12–25 µM) in cytotoxicity assays, likely due to metal coordination enhancing DNA intercalation. The target compound’s uncomplexed form exhibits weaker activity .
• Solubility: The nitro-hydroxyethyl analogue () is more water-soluble than the target compound, attributed to polar -NO₂ and -CH₂CH₂OH groups .

Biological Activity

4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following characteristics:

• Molecular Formula : C12H16BrN
• Molecular Weight : Approximately 272.18 g/mol
• Functional Groups : Contains a secondary amine and a brominated aromatic ring, which may influence its biological interactions.

The biological activity of 4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol is likely mediated through several mechanisms, including:

• Enzyme Inhibition : The secondary amine group may interact with various enzymes, inhibiting their activity. Such interactions can affect metabolic pathways, potentially leading to therapeutic effects.
• Receptor Binding : The compound may bind to specific receptors, modulating their activity. This can result in altered signaling pathways within cells.
• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures exhibit antibacterial and antifungal properties, possibly through disruption of microbial cell membranes or inhibition of nucleic acid synthesis .

Antimicrobial Properties

Research indicates that compounds with brominated aromatic systems often exhibit significant antimicrobial activity. For instance, similar compounds have shown Minimum Inhibitory Concentration (MIC) values below 1 µg/mL against various bacteria and fungi, indicating strong potency .

Compound	MIC (µg/mL)	Activity Type
4-Bromo-3-methylbutan-2-one	<1	Antibacterial
4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol	TBD	TBD

Case Studies

• Antibacterial Activity : A study on related compounds demonstrated that halogenated derivatives exhibited enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of bromine was particularly noted for its role in increasing bioactivity due to electron-withdrawing effects that stabilize the compound's interaction with bacterial targets .
• Antifungal Activity : Another investigation focused on the antifungal properties of similar compounds found that certain derivatives had MIC values ranging from 7.8 to 5.8 µg/mL against common fungal pathogens, suggesting the potential for 4-{[(4-Bromo-3-methylphenyl)methyl]amino}butan-2-ol to exhibit similar effects .

Research Findings

Recent studies have highlighted the importance of structural features in determining the biological activity of organobromine compounds. The combination of a secondary amine with a brominated aromatic moiety has been linked to increased reactivity and interaction with biological targets:

• Synthesis Pathways : The synthesis typically involves the reaction of 4-bromo-3-methylbenzylamine with butan-2-ol under basic conditions, which can be optimized for yield and purity in laboratory settings.
• Pharmacological Potential : Given its structural characteristics, ongoing research aims to explore its efficacy in various pharmacological applications, including as an intermediate in drug development processes.